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Compound of Interest

Compound Name: Disperse Yellow 163

Cat. No.: B3429058 Get Quote

A Comparative Analysis of the Photostability of
Disperse Yellow 163
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of the photostability of C.I. Disperse Yellow
163 against a selection of commercially available disperse yellow dyes. The objective is to offer

a clear, data-driven comparison to inform material selection and development in applications

where colorfastness to light is a critical performance parameter. The data presented is based

on standardized testing methodologies to ensure objective and reliable comparisons.

Comparative Photostability Data
The lightfastness of disperse dyes is a crucial factor in the longevity and aesthetic appeal of

dyed textiles, particularly for synthetic fibers like polyester that are frequently exposed to

sunlight. The following table summarizes the lightfastness ratings of Disperse Yellow 163 and

other commercial standard disperse yellow dyes. The ratings are based on the ISO 105-B02

standard, which utilizes a 1-8 Blue Wool scale, with 8 indicating the highest lightfastness.
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Dye Name C.I. Number Chemical Class
Lightfastness
Rating (ISO 105-
B02)

Disperse Yellow 163 111235 Azo 6-7

Disperse Yellow 54 47020 Quinophthalone 6-7[1][2]

Disperse Yellow 64 47023 Quinophthalone 6-7[3][4]

Disperse Yellow 211 12755 Azo 6-7[5][6]

Disperse Yellow 42 10338 Nitro 7[7]

Disperse Yellow 82 551200 Coumarin 4-5[8][9][10][11][12]

Analysis: Disperse Yellow 163 exhibits good to excellent photostability with a lightfastness

rating of 6-7. This performance is comparable to other high-performance quinophthalone-based

dyes such as Disperse Yellow 54 and Disperse Yellow 64. It also shows similar lightfastness to

the azo dye Disperse Yellow 211 and the nitro dye Disperse Yellow 42. In contrast, Disperse

Yellow 82, a coumarin-based dye, demonstrates a lower lightfastness rating of 4-5. The

chemical structure of the dye plays a significant role in its ability to resist photodegradation.

Experimental Protocols
The lightfastness ratings presented in this guide are determined using standardized test

methods to ensure reproducibility and comparability of the results. The most widely recognized

standards for assessing the colorfastness to light of textiles are AATCC Test Method 16.3 and

ISO 105-B02.

Principle of the Test
A specimen of the dyed textile is exposed to a controlled artificial light source that simulates

natural daylight. Simultaneously, a set of standardized blue wool references with known fading

characteristics are exposed under the same conditions. The colorfastness of the test specimen

is then evaluated by comparing the change in its color to the fading of the blue wool

references.
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Key Experimental Parameters (based on ISO 105-B02
and AATCC 16.3)

Apparatus: A Xenon arc lamp is used as the light source, as its spectral power distribution is

similar to that of natural daylight.[3][13] The apparatus must be equipped with appropriate

filters to remove unwanted short-wavelength UV radiation and to control the temperature and

humidity.

Test Specimens: Textile samples are prepared to the specified dimensions (e.g., at least 70

mm x 120 mm for fabric swatches as per AATCC 16.3).[13] A portion of each specimen is

covered to serve as an unexposed original for comparison.

Blue Wool Standards: A set of eight blue wool lightfastness standards (ranging from 1 for

very low lightfastness to 8 for very high lightfastness) are exposed alongside the test

specimens. Each higher-numbered standard is approximately twice as resistant to fading as

the preceding one.

Exposure Conditions: The specimens and blue wool standards are exposed to the light from

the Xenon arc lamp under controlled conditions of temperature, humidity, and irradiance.

Evaluation: The fading of the test specimen is visually assessed by comparing the exposed

and unexposed portions using a standard Gray Scale for Color Change. The lightfastness

rating is determined by identifying which blue wool standard shows a similar degree of fading

to the test specimen. The rating is expressed on a scale of 1 to 8.

Experimental Workflow
The following diagram illustrates the logical workflow for determining the photostability of a

disperse dye according to standardized methods.
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Caption: Workflow for Photostability Testing of Disperse Dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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